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Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals experiencing issues

with the 1dB compression point (P1dB) of the CMD178 mixer.

Frequently Asked Questions (FAQs)
Q1: What is the P1dB compression point and why is it important for my experiments?

A1: The 1dB compression point (P1dB) is a critical figure of merit for RF components like the

CMD178 mixer. It defines the input power level at which the mixer's conversion gain decreases

by 1 dB from its linear gain.[1][2][3] Operating the device beyond this point introduces

significant non-linear distortion, which can corrupt your measurement signals by generating

unwanted harmonics and intermodulation products.[1] For applications requiring high linearity, it

is crucial to operate the CMD178 well below its P1dB to ensure the integrity of your

experimental data.

Q2: What is the typical Input P1dB of the CMD178?

A2: The CMD178 is a bare die mixer, and its performance is also represented by the packaged

version, the CMD178C3. The typical input P1dB for the CMD178C3 is +9 dBm when measured
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at an Intermediate Frequency (IF) of 100 MHz with a Local Oscillator (LO) drive of +13 dBm at

25°C.[4] Performance can vary based on the specific operating frequency, LO drive level, and

matching circuitry.

Q3: Can the Local Oscillator (LO) drive level affect the P1dB point?

A3: Yes, the LO drive level is a critical parameter for mixers and can significantly impact the

P1dB point. The CMD178 can operate with an LO drive level as low as +9 dBm.[4][5][6]

However, the specified typical P1dB of +9 dBm is measured with an LO drive of +13 dBm.[4] A

lower LO drive level may result in a lower P1dB. It is important to provide the recommended LO

power to achieve the expected linearity performance.

Troubleshooting Guide
If you are observing a lower than expected P1dB compression point in your experiments with

the CMD178, follow this step-by-step troubleshooting guide.

Initial Checks & Common Issues
Before proceeding to detailed experimental verification, ensure the following common issues

are addressed:

Incorrect LO Drive Level: Verify that the LO signal source is providing at least +13 dBm of

power directly at the LO port of the CMD178. Remember to account for any cable losses or

attenuation in your setup.

Poor Impedance Matching: The CMD178 is a bare die, and proper impedance matching on

the RF, LO, and IF ports is crucial for optimal performance. Poor matching can lead to

reflections and reduced performance.

DC Bias (if applicable): While the CMD178 is a passive mixer, ensure that no unintended DC

bias is being applied to any of the ports, as this can affect the diode characteristics within the

mixer.

Input Signal Integrity: Ensure your RF input signal is clean and free from spurious signals or

harmonics, as these can contribute to premature compression.
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Quantitative Data Summary
The following table summarizes the key electrical performance parameters of the CMD178C3,

the packaged version of the CMD178, under typical operating conditions.[4]

Parameter Min Typ Max Units Conditions

RF & LO

Frequency

Range

11 21 GHz

IF Frequency

Range
DC 6 GHz

Conversion

Loss
6 8 dB

IF = 100

MHz, LO =

+13 dBm

Input P1dB 9 dBm

IF = 100

MHz, LO =

+13 dBm

LO to RF

Isolation
35 43 dB

LO to IF

Isolation
33 48 dB

RF to IF

Isolation
17 25 dB

Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting P1dB issues with the

CMD178.
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Start: Low P1dB Observed

Verify LO Drive Level
(>= +13 dBm at device)
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(RF, LO, IF)

LO Level OK

Analyze RF Input Signal
(Cleanliness, Power Level)

Matching OK

Perform Controlled P1dB Measurement
(See Protocol Below)

Input Signal OK

Compare Measurement to Datasheet Spec
(Typ. +9 dBm)

Issue Resolved / Performance as Expected

Meets Spec

Contact Technical Support
(Provide all measurement data)

Below Spec

Click to download full resolution via product page

Caption: Troubleshooting workflow for CMD178 P1dB issues.
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Experimental Protocols
Protocol 1: Measurement of Input P1dB Compression Point

This protocol details the procedure for accurately measuring the input P1dB of the CMD178.

Objective: To determine the input power level at which the conversion gain of the CMD178
decreases by 1 dB.

Materials:

CMD178 Evaluation Board or properly mounted CMD178 die.

RF Signal Generator (for RF input).

LO Signal Generator (for LO input).

Spectrum Analyzer (for measuring IF output).

DC Power Supply (if any active components are on the evaluation board).

Calibrated RF cables and adapters.

Attenuators (if needed).

Procedure:

Setup:

Connect the equipment as shown in the experimental setup diagram below.

Ensure all connections are torqued to the manufacturer's specifications.

Calibrate out the losses of all cables and adapters that will be used in the measurement.

Device Configuration:

Set the LO signal generator to the desired frequency (e.g., 15 GHz) and a power level of

+13 dBm at the LO port of the CMD178.
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Set the RF signal generator to the desired RF frequency (e.g., 15.1 GHz for a 100 MHz

IF).

Measurement:

Set the RF input power to a low level (e.g., -20 dBm).

Measure the IF output power on the spectrum analyzer.

Calculate the conversion gain: Conversion Gain (dB) = P_IF (dBm) - P_RF (dBm). This is

your small-signal gain.

Increase the RF input power in small increments (e.g., 1 dB steps).

At each step, record the RF input power and the corresponding IF output power.

Continue increasing the RF input power until the conversion gain has dropped by at least

2 dB from the small-signal gain.

Data Analysis:

Create a table of RF Input Power vs. Conversion Gain.

Plot Conversion Gain (Y-axis) vs. RF Input Power (X-axis).

The input P1dB is the RF input power at which the conversion gain has dropped by 1 dB

from the initial small-signal gain.

Experimental Setup Diagram
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Caption: Block diagram for P1dB measurement setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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